Cas no 869074-71-5 (7-{(2-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one)

• Product Name: 7-{(2-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one
• CAS No: 869074-71-5
• MF: C₁₂H₉ClN₄OS₂
• MW: 324.809057950974
• CID: 5815613
• PubChem ID: 7197242
• Update Time: 2025-06-23

7-{(2-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[(2-chlorophenyl)methylsulfanyl]-3-methyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• CHEMBL1414041
• SMR000323704
• HMS2709B13
• F1853-0118
• 7-{[(2-chlorophenyl)methyl]sulfanyl}-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• 869074-71-5
• DTXSID301324569
• 7-((2-chlorobenzyl)thio)-3-methyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• MLS000624399
• AKOS024614626
• 7-{(2-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one

• Inchi： 1S/C12H9ClN4OS2/c1-7-10(18)17-11(15-14-7)20-12(16-17)19-6-8-4-2-3-5-9(8)13/h2-5H,6H2,1H3
• InChI Key： IVDFQHLUQJYIJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NN2C(C(C)=NN=C2S1)=O

Computed Properties

• Exact Mass: 323.9906310g/mol
• Monoisotopic Mass: 323.9906310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 7-{(2-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-4-one

Exploring the Potential of CAS NO 869074-71-5 in Biomedical Applications

The compound CAS NO 869074-71-5, also known as 7-{(2-chlorophenyl)methylsulfanyl}-3-methyl-4H-1,3,4thiadiazolo[2,3-c][1,2,4]triazin-4-one, is a unique chemical entity that has garnered significant attention in the field of biomedicine. This compound belongs to a class of heterocyclic compounds and exhibits promising properties that make it a valuable subject for pharmacological research.

Its structure incorporates a thiadiazole ring system, which is fused with a triazinone moiety. The presence of these functional groups renders the compound highly versatile and enables it to interact with various biological targets, including enzymes, receptors, and transporters. Recent studies have highlighted its potential as a lead molecule in drug discovery for treating neurodegenerative diseases, cancer, and inflammatory disorders.

One of the key features of CAS NO 869074-71-5 is its sulfanyl group (methylsulfanyl) attached to a 2-chlorophenyl ring. This moiety contributes to the compound's lipophilicity, which plays a crucial role in its bioavailability and target engagement. The chloro substituent on the aromatic ring enhances the compound's metabolic stability and pharmacokinetics, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to model the interactions of CAS NO 869074-71-5 with various biological targets. These studies reveal that the compound exhibits selectivity towards specific signal transduction pathways, particularly those involving G-protein coupled receptors (GPCRs) and kinases. This selectivity is critical for minimizing off-target effects and improving therapeutic efficacy.

Preclinical investigations have demonstrated that CAS NO 869074-71-5 possesses potent antiproliferative activity against several cancer cell lines. Its ability to induce apoptosis through the modulation of pro-apoptotic proteins like Bax and caspase-3 highlights its potential as an anticancer agent. Furthermore, the compound has shown anti-inflammatory properties, suggesting its utility in treating diseases such as rheumatoid arthritis and asthma.

The development of CAS NO 869074-71-5 as a therapeutic agent is further supported by its synthetic versatility. The molecule's modular structure allows for straightforward modifications to optimize pharmacokinetic properties, such as half-life and clearance rates. These modifications can be achieved through site-specific substitutions or addition of functional groups without significantly altering the core structure.

Recent collaborative efforts between academia and industry have focused on advancing CAS NO 869074-71-5 towards clinical trials. Preformulation studies have provided valuable insights into its solubility, crystallinity, and biopharmaceutical properties, enabling the design of optimized formulations for oral delivery. These advancements underscore the compound's potential as a first-in-class drug in several therapeutic areas.

Moreover, CAS NO 869074-71-5 has emerged as a valuable tool for studying drug-receptor interactions. Its unique structure allows researchers to probe the molecular basis of ligand binding and signal transduction, contributing to our understanding of therapeutic mechanisms. This knowledge is instrumental in designing next-generation drugs with improved efficacy and safety profiles.

In conclusion, CAS NO 869074-71-5 represents a significant advancement in the field of biomedical research. Its unique structural features, coupled with its promising biological activity, position it as a leading candidate for the development of novel therapeutics. As research continues to unravel its full potential, CAS NO 869074-71-5 is poised to make a meaningful impact on the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.